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Heliosit® Orthodontic, a light-cured, single-component luting composite, is widely utilized for

bonding orthodontic brackets to etched enamel surfaces.[1][2][3][4][5] This guide provides a

comprehensive comparison of the shear bond strength (SBS) of Heliosit with other

commercially available orthodontic adhesives, supported by experimental data. Detailed

methodologies for the cited experiments are included to aid researchers in replicating and

building upon these findings.

Comparative Shear Bond Strength Data
The following table summarizes the mean shear bond strength (SBS) values of Heliosit and

other orthodontic adhesives as reported in various in-vitro studies. It is important to note that

direct comparison between studies should be made with caution due to variations in

experimental conditions.
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Adhesive System
Mean Shear Bond
Strength (MPa)

Standard Deviation
(MPa)

Study

Heliosit Orthodontic 16.2 4 [6]

7.3 - [6]

Lowest among 4

adhesives
- [7]

23.10 (Metallic

Bracket)
9.02 [8]

16.22 (Ceramic

Bracket)
4.68 [8]

Transbond XT 18.05 5.6 [6]

Highest among 4

adhesives
- [7]

29.55 (Metallic

Bracket)
9.6 [8]

27.63 (Ceramic

Bracket)
12.21 [8]

Bracepaste 16.6 5.1 [6]

Enlight - - [7]

Orthofix - - [7]

Note: The significant variance in reported SBS values for Heliosit can be attributed to different

testing methodologies, bracket types, and storage conditions across studies.

Experimental Protocols
The following is a generalized experimental protocol for determining the shear bond strength of

orthodontic adhesives, synthesized from multiple research articles.[9][10][11][12][13][14]

1. Tooth Preparation:
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Extracted human premolars, free of caries or defects, are collected and stored in a solution
such as distilled water or saline to prevent dehydration.[7][15]
The buccal surfaces of the teeth are cleaned with a pumice slurry and a rubber cup, rinsed
with water, and dried with oil-free air.[15]

2. Etching:

A 37% phosphoric acid gel is applied to the buccal enamel surface for 15 to 30 seconds.[1]
[2][3][10][16] The optimal etching time can influence bond strength.[10]
The etchant is thoroughly rinsed off with water for at least 15 seconds, and the enamel
surface is dried until it exhibits a frosty white appearance.[16]

3. Bonding:

A thin layer of adhesive primer (if recommended by the manufacturer) is applied to the
etched enamel surface.
The orthodontic bracket is coated with the adhesive composite (e.g., Heliosit Orthodontic).
Heliosit is a single-component material, requiring no mixing.[1][2][3]
The bracket is pressed firmly onto the tooth surface. Excess adhesive is removed from the
periphery of the bracket base.
The adhesive is light-cured according to the manufacturer's instructions, typically for 20-40
seconds from mesial, distal, occlusal, and gingival directions.

4. Storage:

The bonded specimens are stored in distilled water or artificial saliva at 37°C for 24 hours to
simulate oral conditions.[9][17] Some studies may include thermocycling to simulate
temperature changes in the oral cavity.[12]

5. Shear Bond Strength Testing:

The tooth is mounted in a jig, which is then secured in a universal testing machine (e.g.,
Instron).[7][18]
A shear force is applied to the bracket-tooth interface at a specified crosshead speed,
typically 0.5 mm/min or 1 mm/min, until the bracket debonds.[12][15][19] The force is applied
parallel to the tooth surface.[14]
The force required to debond the bracket is recorded in Newtons (N) and converted to
Megapascals (MPa) by dividing the force by the bracket base area (mm²).[13]
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6. Adhesive Remnant Index (ARI) Scoring:

After debonding, the enamel surface and the bracket base are examined under a
stereomicroscope to assess the amount of adhesive remaining.[17] The ARI score is
determined on a scale, typically from 0 to 3, to characterize the mode of bond failure.[7]

Experimental Workflow Diagram
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Caption: Experimental workflow for shear bond strength testing of orthodontic adhesives.
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Composition of Heliosit
Heliosit Orthodontic is a composite material with a monomer matrix consisting of urethane

dimethacrylate (UDMA), bisphenol A-glycidyl methacrylate (Bis-GMA), and decanediol

dimethacrylate.[1][2][3] The filler is composed of highly dispersed silicon dioxide.[1][2][3]

Conclusion
The shear bond strength of Heliosit Orthodontic on etched enamel is generally considered

clinically acceptable. However, studies show that its performance can be variable and may be

lower than some other popular orthodontic adhesives like Transbond XT under certain

conditions.[6][7] The choice of adhesive should be based on a comprehensive evaluation of its

physical properties, handling characteristics, and the specific clinical situation. Further research

with standardized testing protocols is necessary for a more definitive comparison of the shear

bond strength of different orthodontic adhesives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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